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Compound of Interest

Compound Name: 3-(2-Oxopropoxy)benzonitrile

CAS No.: 18859-29-5

Cat. No.: B096723

Get Quote

Executive Summary & Compound Architecture
3-(2-Oxopropoxy)benzonitrile, often utilized as a scaffold in the synthesis of beta-blockers

and agrochemicals, presents a distinct spectroscopic signature due to the interplay between its

electron-withdrawing nitrile group and the electron-donating ether linkage.[1]

IUPAC Name: 3-(2-Oxopropoxy)benzonitrile[2]

Molecular Formula: C₁₀H₉NO₂[1]

Exact Mass: 175.0633 Da[1]

Structural Key: Meta-substitution pattern on the benzene ring; acetonyl ether side chain.[1]

Analytical Workflow
The following directed graph outlines the logical flow for structural validation, ensuring no

artifact is mistaken for a signal.
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Figure 1: Integrated spectroscopic workflow for structural confirmation.

Mass Spectrometry (MS) Analysis
Objective: Confirm molecular weight and identify characteristic fragmentation patterns

indicative of the acetonyl and benzonitrile moieties.

Fragmentation Logic
The molecule (M+ = 175) typically undergoes

-cleavage at the ketone and ether bonds.[1] The stability of the phenoxy cation drives specific
pathways.
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m/z (approx) Ion Identity Mechanism / Causality

175

Molecular Ion (Radical cation).

[1] Stability is moderate due to

aromatic ring.

132

Loss of acetyl group (

).[1] Cleavage of the

bond.[1]

119

3-Cyanophenol cation.

Heterolytic cleavage of the

ether bond with H-transfer.[1]

102

Loss of substituent (phenoxy

fragment degradation).

Characteristic of benzonitriles.

43
Acylium ion. Very strong base

peak typical of methyl ketones.

MS Fragmentation Pathway Diagram
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Figure 2: Primary fragmentation pathways under Electron Impact (EI, 70eV).[1]

Infrared (FT-IR) Spectroscopy
Objective: Rapid identification of functional groups to rule out starting materials (e.g., 3-

cyanophenol).

Critical Absorption Bands
The spectrum is dominated by the nitrile and carbonyl stretches. The absence of a broad -OH

band (3200–3500 cm⁻¹) is the primary indicator of successful alkylation.[1]

Nitrile (

): ~2230 cm⁻¹.[1] Sharp, distinct intensity. This band is diagnostic for the cyano group and is
largely unaffected by the meta-substitution.[1]

Ketone (
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): ~1715–1725 cm⁻¹. Strong stretch.[1] The non-conjugated nature of the ketone (separated
by a methylene group) keeps this value typical of aliphatic ketones.

Ether (

):

Ar-O stretch: ~1240–1260 cm⁻¹ (Asymmetric).

Aliph-O stretch: ~1020–1050 cm⁻¹ (Symmetric).

Aromatic (

): ~1580 cm⁻¹ and 1480 cm⁻¹.

Substitution Pattern (Meta): ~680–690 cm⁻¹ and ~780 cm⁻¹ (C-H out-of-plane bending).[1]

Nuclear Magnetic Resonance (NMR) Analysis
Objective: Definitive structural elucidation. The chemical shifts discussed below are referenced

to

(7.26 ppm for ¹H, 77.16 ppm for ¹³C).

¹H NMR (Proton) Data
The molecule possesses a plane of asymmetry, but the acetonyl group rotates freely.
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Shift (

, ppm)
Mult.

Int.[1][3][4][5]
[6]

Assignment
Structural
Insight

7.35 – 7.45 Triplet (t) 1H Ar-H5

Meta to both

substituents.

Pseudo-triplet

due to similar

coupling (

Hz) to H4 and

H6.

7.25 – 7.30 Multiplet (m) 1H Ar-H6

Ortho to CN,

Para to Ether.[1]

Deshielded by

CN anisotropy.[1]

7.10 – 7.15 Multiplet (m) 1H Ar-H4

Ortho to Ether,

Para to CN.[1]

Shielded by the

ether oxygen's

mesomeric

effect.

7.05 – 7.10 Singlet (s) 1H Ar-H2

Isolated between

substituents.[1]

Often appears as

a narrow triplet

or singlet.[1]

4.60 Singlet (s) 2H

Significantly

deshielded by

adjacent Oxygen

and Carbonyl

-system.[1]

Diagnostic Peak.

2.28 Singlet (s) 3H Methyl ketone

alpha-protons.[1]
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Classic singlet,

no neighbors.

Expert Insight: The singlet at ~4.60 ppm is the critical "purity check." If this appears as a

doublet or multiplet, suspect unreacted chloroacetone or ring-alkylation byproducts.[1]

¹³C NMR (Carbon) Data
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Shift (ngcontent-
ng-c1352109670=""
_nghost-ng-
c1270319359=""
class="inline ng-
star-inserted">

, ppm)

Type Assignment Reasoning

204.5 Q

Ketone carbonyl.[1]

Most deshielded peak.

[1]

158.2 Q
Ar-C3 (

)

Ipso carbon attached

to oxygen.[1]

Deshielded by

electronegativity.[1]

130.5 CH Ar-C5 Meta position.[1]

124.5 CH Ar-C6 Ortho to CN.[1]

119.8 CH Ar-H4 Para to CN.[1]

118.5 Q

ngcontent-ng-

c1352109670=""

_nghost-ng-

c1270319359=""

class="inline ng-star-

inserted">

Nitrile carbon.[1]

Characteristic region.

[1]

117.0 CH Ar-C2

Isolated carbon

between substituents.

[1]

113.1 Q
Ar-C1 (

)

Ipso carbon attached

to nitrile.[1]

73.5 Ether methylene.[1]

26.6 Methyl ketone.[1]
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Experimental Protocols
Protocol A: Sample Preparation for NMR

Solvent: Chloroform-d (

) with 0.03% TMS.

Concentration: 10–15 mg of sample in 0.6 mL solvent.

Filtration: If the sample is crude, filter through a cotton plug in a Pasteur pipette to remove

inorganic salts (

) from synthesis.

Acquisition:

¹H: 16 scans, 1s relaxation delay.

¹³C: 512 scans minimum (due to quaternary carbons).

Protocol B: GC-MS Setup
Column: HP-5ms or equivalent (30m x 0.25mm, 0.25µm film).[1]

Carrier Gas: Helium at 1.0 mL/min.[1]

Temperature Program: 60°C (hold 1 min)

20°C/min

280°C (hold 5 min).

Inlet: Split mode (20:1), 250°C.

Ion Source: EI, 230°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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